Cas no 1493068-66-8 (4-(azetidin-3-yl)-N-ethylpiperazine-1-carboxamide)

• Product Name: 4-(azetidin-3-yl)-N-ethylpiperazine-1-carboxamide
• CAS No: 1493068-66-8
• MF: C₁₀H₂₀N₄O
• MW: 212.292001724243
• CID: 5917436
• PubChem ID: 66201575
• Update Time: 2025-10-29

4-(azetidin-3-yl)-N-ethylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS015544897
• EN300-712118
• 1493068-66-8
• 4-(azetidin-3-yl)-N-ethylpiperazine-1-carboxamide

• Inchi： 1S/C10H20N4O/c1-2-12-10(15)14-5-3-13(4-6-14)9-7-11-8-9/h9,11H,2-8H2,1H3,(H,12,15)
• InChI Key： PBUHHPNWOOVUQS-UHFFFAOYSA-N
• SMILES： O=C(NCC)N1CCN(CC1)C1CNC1

Computed Properties

• Exact Mass: 212.16371127g/mol
• Monoisotopic Mass: 212.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 4-(azetidin-3-yl)-N-ethylpiperazine-1-carboxamide

4-(Azetidin-3-yl)-N-Ethylpiperazine-1-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1493068-66-8, known as 4-(azetidin-3-yl)-N-ethylpiperazine-1-carboxamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with an azetidine moiety and an N-ethylcarboxamide group. The azetidine ring, a four-membered cyclic amine, contributes to the compound's rigidity and potential for bioactivity, while the piperazine ring provides additional structural complexity and hydrogen bonding capabilities.

Recent studies have highlighted the importance of 4-(azetidin-3-yl)-N-ethylpiperazine-1-carboxamide in drug discovery efforts, particularly in the development of novel therapeutics targeting various disease states. Researchers have focused on its ability to modulate key biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases implicated in cancer cell proliferation.

The synthesis of 4-(azetidin-3-yl)-N-ethylpiperazine-1-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The synthesis begins with the preparation of the azetidine ring, which is typically achieved through cyclization reactions of amino alcohols or related precursors. Subsequent steps involve coupling reactions to introduce the piperazine and carboxamide groups, with optimization efforts focusing on reaction efficiency and stereochemical outcomes.

One of the most intriguing aspects of this compound is its potential for bioisosteric replacements and structural modifications. By altering substituents on the azetidine or piperazine rings, researchers can explore a wide range of biological activities and optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For example, a 2022 study in *Organic Process Research & Development* reported successful scale-up methods for synthesizing this compound under cGMP conditions, paving the way for its use in preclinical trials.

In terms of biological activity, 4-(azetidin-3-yl)-N-ethylpiperazine-1-carboxamide has shown promise as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. Its ability to interact with these receptors suggests potential applications in treating conditions such as hypertension, pain, and neurological disorders. Furthermore, preliminary toxicity studies indicate that this compound exhibits a favorable safety profile at therapeutic doses, making it a strong candidate for further development.

The structural versatility of 4-(azetidin-3-yl)-N-ethylpiperazine-1-carboxamide also extends to its application in materials science. Recent research has explored its use as a building block for constructing advanced materials with tailored mechanical and electronic properties. For instance, a 2023 article in *Chemistry of Materials* described the incorporation of this compound into polymer networks to enhance their thermal stability and mechanical strength.

Looking ahead, the continued investigation of 4-(azetidin-3-yli-N-EthylPiperazineCarboxamide) is expected to yield further insights into its therapeutic potential and industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression through clinical trials and eventual commercialization.